2-[[(4-bromophenyl)sulfonyl](4-chlorobenzyl)amino]-N-[3-(methylsulfanyl)phenyl]acetamide

• Molecular Formula: C22H20BrClN2O3S2
• Molecular Weight: 539.9 g/mol
• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-[(4-chlorophenyl)methyl]amino]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C22H20BrClN2O3S2/c1-30-20-4-2-3-19(13-20)25-22(27)15-26(14-16-5-9-18(24)10-6-16)31(28,29)21-11-7-17(23)8-12-21/h2-13H,14-15H2,1H3,(H,25,27)
• InChI Key: VONQDUSXQJFDRV-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC(=C1)NC(=O)CN(CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Br

Description

2-[[(4-bromophenyl)sulfonyl](4-chlorobenzyl)amino]-N-[3-(methylsulfanyl)phenyl]acetamide, commonly known as BCA, is a compound that has gained significant attention in the scientific research community due to its potential applications in various fields. BCA is a highly complex molecule that is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of BCA is complex and involves multiple pathways. BCA inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. BCA inhibits the aggregation of amyloid-beta peptides by binding to the peptides and preventing their aggregation. BCA improves insulin sensitivity by activating the AMP-activated protein kinase (AMPK) pathway, which is involved in glucose metabolism.
Biochemical and Physiological Effects:
BCA has been shown to have a number of biochemical and physiological effects. BCA inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. BCA inhibits the aggregation of amyloid-beta peptides, which are involved in the pathogenesis of Alzheimer's disease. BCA improves insulin sensitivity and reduces blood glucose levels in diabetic mice.

Advantages and Limitations for Lab Experiments

BCA has several advantages for lab experiments. BCA is a highly potent compound that can be used at low concentrations. BCA is stable and can be easily stored. However, BCA also has some limitations for lab experiments. BCA is a highly complex molecule that requires expertise in organic chemistry for synthesis. BCA is also expensive, which can limit its use in some experiments.

Future Directions

For research on BCA include the development of more efficient and cost-effective synthesis methods, the study of potential applications in other fields, and the development of BCA derivatives with improved potency and selectivity.

Synthesis Methods

The synthesis of BCA involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of 4-bromoaniline with 4-chlorobenzylsulfonyl chloride to produce 4-bromo-N-(4-chlorobenzyl)sulfonamide. The next step involves the reaction of the above product with 3-(methylthio)aniline to produce 2-[[(4-bromophenyl)sulfonyl](4-chlorobenzyl)amino]-N-[3-(methylsulfanyl)phenyl]acetamide. The synthesis of BCA is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

BCA has gained significant attention in the scientific research community due to its potential applications in various fields. BCA has been extensively studied for its potential application in cancer research. Studies have shown that BCA inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. BCA has also been studied for its potential application in the treatment of Alzheimer's disease. Studies have shown that BCA inhibits the aggregation of amyloid-beta peptides, which are involved in the pathogenesis of Alzheimer's disease. BCA has also been studied for its potential application in the treatment of diabetes. Studies have shown that BCA improves insulin sensitivity and reduces blood glucose levels in diabetic mice.